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Abstract
Zetomipzomib maleate (KZR-616) is a first-in-class, selective, and irreversible inhibitor of the

immunoproteasome, a key regulator of immune cell function.[1][2] This technical guide provides

an in-depth overview of the in vitro characterization of Zetomipzomib, summarizing its inhibitory

activity, cellular effects, and impact on key signaling pathways. The information presented is

intended to support further research and development of this promising therapeutic agent for

autoimmune diseases.

Mechanism of Action
Zetomipzomib selectively targets the catalytic subunits of the immunoproteasome, with a

primary effect on the LMP7 (β5i) and LMP2 (β1i) subunits.[3][4] The immunoproteasome is a

specialized form of the proteasome found predominantly in hematopoietic cells, where it plays

a critical role in processing antigens for presentation and regulating inflammatory signaling. By

inhibiting the immunoproteasome, Zetomipzomib modulates the activity of multiple immune cell

types, including T cells, B cells, and plasma cells, thereby reducing the production of pro-

inflammatory cytokines and autoantibodies.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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